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Compound of Interest

Compound Name: GSK2945 hydrochloride

Cat. No.: B10819742

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with GSK2945
hydrochloride. The information is presented in a question-and-answer format to directly

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is GSK2945 hydrochloride and what is its mechanism of action?

GSK2945 hydrochloride is a highly specific antagonist of the nuclear receptors Rev-erbα and

Rev-erbβ. Rev-erbα functions as a transcriptional repressor, playing a key role in regulating

circadian rhythms and metabolism. It exerts its effect by recruiting co-repressors like Nuclear

Receptor Corepressor 1 (NCoR1) and Histone Deacetylase 3 (HDAC3) to the promoter regions

of its target genes, such as BMAL1, thereby inhibiting their transcription. As an antagonist,

GSK2945 blocks this repressive action of Rev-erbα, leading to the de-repression and increased

expression of Rev-erbα target genes.

Q2: What are the general storage conditions for GSK2945 hydrochloride?
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For long-term stability, GSK2945 hydrochloride powder should be stored at -20°C for up to

three years. Once dissolved in a solvent, the stock solution should be stored at -80°C and is

typically stable for up to one year.

Troubleshooting Guide: Dissolution Issues
Q3: My GSK2945 hydrochloride is not dissolving in my aqueous buffer (e.g., PBS). What

should I do?

GSK2945 hydrochloride has poor aqueous solubility. It is not recommended to dissolve it

directly in aqueous buffers like PBS. The compound requires an initial dissolution in an organic

solvent, such as dimethyl sulfoxide (DMSO), to create a concentrated stock solution. This stock

solution can then be further diluted into your aqueous experimental medium.

Q4: I dissolved GSK2945 hydrochloride in DMSO, but it precipitated when I diluted it into my

cell culture medium. How can I prevent this?

This is a common issue known as solvent-shifting precipitation, which occurs when a

compound that is soluble in an organic solvent is introduced into an aqueous environment

where it is less soluble. To prevent this:

Use a Co-solvent Formulation: For dilutions into aqueous solutions, especially for in vivo

studies, a co-solvent system is often necessary. A common approach is to first dilute the

DMSO stock solution with a co-solvent like PEG300 and then add a surfactant like Tween 80

before the final dilution in an aqueous buffer like saline or PBS.

Stepwise Dilution: Add the DMSO stock solution dropwise into your aqueous buffer while

vigorously vortexing or stirring. This can help to disperse the compound more effectively and

prevent immediate precipitation.

Lower Final Concentration: If possible, consider lowering the final concentration of GSK2945
hydrochloride in your experimental setup.

Fresh Preparations: It is highly recommended to prepare the final working solution fresh on

the day of the experiment to minimize the risk of precipitation over time.

Q5: Can I use heat or sonication to help dissolve GSK2945 hydrochloride?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#technical-support-center-gsk2945-hydrochloride
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#technical-support-center-gsk2945-hydrochloride
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#technical-support-center-gsk2945-hydrochloride
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#technical-support-center-gsk2945-hydrochloride
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#technical-support-center-gsk2945-hydrochloride
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#technical-support-center-gsk2945-hydrochloride
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#technical-support-center-gsk2945-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Yes, if you observe precipitation or phase separation during the preparation of your working

solution, gentle heating and/or sonication can be used to aid dissolution. However, be cautious

with heating, as excessive heat could potentially degrade the compound.

Data Presentation: Solubility
The following table summarizes the known solubility properties of GSK2945 hydrochloride.

Solvent/Vehicle Solubility/Concentration Notes

DMSO

Soluble. A common primary

solvent for creating stock

solutions.

Prepare a concentrated stock

solution (e.g., 20.8 mg/mL) in

DMSO first.

Aqueous Buffers (e.g., PBS) Poorly soluble to insoluble.
Direct dissolution is not

recommended.

Ethanol

Limited data available.

Generally not the primary

recommended solvent.

May be used as a co-solvent in

some formulations.

Methanol Limited data available.

Not a commonly

recommended solvent for this

compound.

In vivo formulation

(DMSO/PEG300/Tween-

80/Saline)

≥ 2.08 mg/mL (clear solution)

A specific protocol is required

to achieve this concentration

without precipitation.

Experimental Protocols
Protocol 1: Preparation of GSK2945 Hydrochloride for In Vivo Administration

This protocol is adapted from established methods for formulating GSK2945 for in vivo use and

aims to yield a clear solution.

Materials:

GSK2945 hydrochloride powder
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DMSO (Dimethyl sulfoxide)

PEG300 (Polyethylene glycol 300)

Tween 80

Saline solution (0.9% NaCl)

Sterile microcentrifuge tubes and syringes

Methodology:

Prepare a DMSO Stock Solution:

Dissolve GSK2945 hydrochloride in DMSO to prepare a 20.8 mg/mL stock solution.

Ensure the powder is completely dissolved. Gentle vortexing or brief sonication can be

used if necessary.

Prepare the Final Working Solution (Example for 1 mL):

In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution.

Add 400 µL of PEG300 to the tube and mix thoroughly until the solution is homogeneous.

Add 50 µL of Tween-80 and mix again until the solution is uniform.

Add 450 µL of saline to bring the total volume to 1 mL. Mix well.

This will result in a final concentration of 2.08 mg/mL of GSK2945 hydrochloride in a

vehicle containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Final Check:

Visually inspect the solution to ensure it is clear and free of any precipitates before

administration.

It is recommended to use this working solution on the same day it is prepared.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#technical-support-center-gsk2945-hydrochloride
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#technical-support-center-gsk2945-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: General Protocol for Preparing GSK2945 Hydrochloride for In Vitro Cell Culture

Experiments

Materials:

GSK2945 hydrochloride powder

DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Methodology:

Prepare a High-Concentration Stock Solution in DMSO:

Dissolve GSK2945 hydrochloride in 100% DMSO to a concentration of 10-20 mM.

Store this stock solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Prepare the Final Working Solution:

Thaw an aliquot of the DMSO stock solution.

Perform a serial dilution of the stock solution into your cell culture medium to achieve the

desired final concentration.

Crucially, when diluting, add the DMSO stock solution to the cell culture medium and mix

immediately and thoroughly. Do not add the medium to the concentrated DMSO stock.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Mandatory Visualizations
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Troubleshooting GSK2945 Hydrochloride Dissolution

Start: Need to dissolve
GSK2945 Hydrochloride

In which solvent are you dissolving it?

Aqueous Buffer
(e.g., PBS, Saline)

Aqueous

DMSO

Organic

Problem: Poor solubility.
Direct dissolution not recommended.

Correct: Prepare a concentrated
stock solution in DMSO.

Diluting DMSO stock into
aqueous medium?

Did precipitation occur?

Yes

Solution is clear.
Proceed with experiment.

No

Troubleshooting Steps:
1. Use co-solvents (PEG300, Tween-80).

2. Add dropwise while vortexing.
3. Lower final concentration.

4. Prepare fresh solution.

Yes
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GSK2945 Hydrochloride Mechanism of Action
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To cite this document: BenchChem. [Technical Support Center: GSK2945 Hydrochloride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819742/docs#technical-support-center-gsk2945-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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